Cas no 20743-57-1 (Benzamide,N-[1,1'-biphenyl]-4-yl-)

Benzamide,N-[1,1'-biphenyl]-4-yl- structure
20743-57-1 structure
Product Name:Benzamide,N-[1,1'-biphenyl]-4-yl-
CAS No:20743-57-1
MF:C19H15NO
MW:273.328504800797
CID:276004
PubChem ID:88678
Update Time:2025-04-19

Benzamide,N-[1,1'-biphenyl]-4-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-[1,1'-biphenyl]-4-yl-
    • N-(4-phenylphenyl)benzamide
    • AI3-01426
    • Benzamide, N-(1,1'-biphenyl)-4-yl-
    • Benzanilide, 4'-phenyl-
    • BRN 2809348
    • N-([1,1'-biphenyl]-4-yl)benzamide
    • N-(biphenyl-4-yl)benzamide
    • N-(Biphenylyl-(4))-benzamidin
    • N-[1,1'-biphenyl]-4-yl-benzamide
    • N-4-Biphenylbenzamide
    • N-4-Biphenylylbenzamide
    • N-Benzoyl-4-aminobiphenyl
    • N-Biphenyl-4-yl-benzamid
    • N-biphenyl-4-yl-benzamide
    • NSC406168
    • NSC-406168
    • AJ3UON2LWK
    • 4-12-00-03251 (Beilstein Handbook Reference)
    • SCHEMBL10136221
    • 20743-57-1
    • Oprea1_045586
    • NSC 406168
    • UNII-AJ3UON2LWK
    • Z30177198
    • SMR000495819
    • Benzamide,1'-biphenyl]-4-yl-
    • XMUUGQPZYBWERT-UHFFFAOYSA-N
    • CHEMBL1877330
    • MLS001008613
    • NCGC00245553-01
    • N-[1,1'-Biphenyl]-4-ylbenzamide #
    • 4'-Phenylbenzanilide
    • N-BENZOYL-O-BIPHENYLAMIDE
    • AKOS002286371
    • N-(1,1'-BIPHENYL)-4-YLBENZAMIDE
    • DTXSID60174817
    • HMS2836K06
    • Cambridge id 5128622
    • Inchi: 1S/C19H15NO/c21-19(17-9-5-2-6-10-17)20-18-13-11-16(12-14-18)15-7-3-1-4-8-15/h1-14H,(H,20,21)
    • InChI Key: XMUUGQPZYBWERT-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 273.11545
  • Monoisotopic Mass: 273.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • Density: 1.1157 (rough estimate)
  • Boiling Point: 416.35°C (rough estimate)
  • Flash Point: 225.1°C
  • Refractive Index: 1.5000 (estimate)
  • PSA: 29.1
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